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Compound of Interest

Compound Name: GB1490

Cat. No.: B15610044

For Researchers, Scientists, and Drug Development Professionals

Application Notes

This document provides a detailed protocol for the preparation of stock solutions of GB1490, a
potent and orally active inhibitor of Galectin-1. GB1490 has been shown to reverse Galectin-1-
induced apoptosis in Jurkat cells at low micromolar concentrations and exhibits high oral
bioavailability.[1] Proper preparation and storage of stock solutions are critical for obtaining
reproducible and reliable experimental results.

GB1490 Properties:
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Property Value Source

Molecular Weight 493.35 g/mol [1112]

Chemical Formula C17H15CI2FN404S2 [1]

CAS Number 2172866-22-5 [2]

Mechanism of Action Inhibitor of Galectin-1 and 2]
Galectin-3

Appearance Assumed to be a solid powder N/A

Recommended Solvent Dimethyl Sulfoxide (DMSO) [31141[5]

Powder: -20°C for up to 3
Storage Conditions years. Stock Solution: -20°C or  [5]
-80°C

Experimental Protocol: Preparation of a 10 mM
GB1490 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GB1490 in DMSO, a
common starting concentration for in vitro assays.[3]

Materials:

o GB1490 powder

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

 Sterile microcentrifuge tubes (e.g., 1.5 mL)

o Sterile, nuclease-free pipette tips

» \ortex mixer

o Optional: Water bath or heat block
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Procedure:
e Pre-handling:

o Before opening, bring the vial of GB1490 powder to room temperature to prevent
condensation of moisture.

o Gently tap the vial on a hard surface to ensure all the powder is at the bottom.[5]
o Calculating the Mass of GB1490:

o To prepare a 10 mM stock solution, the required mass of GB1490 can be calculated using
the following formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) X
Molecular Weight ( g/mol ) / 1000

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x
493.35 g/mol / 1000 = 4.93 mg

» Weighing GB1490:
o Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare it.

o Carefully weigh the calculated mass of GB1490 (e.g., 4.93 mg) and add it to the tared
microcentrifuge tube.

e Dissolving GB1490:

o Add the calculated volume of DMSO (e.g., 1 mL for a 10 mM solution from 4.93 mg) to the
microcentrifuge tube containing the GB1490 powder.

o Close the tube tightly and vortex for 1-2 minutes until the compound is completely
dissolved.[3]

o Visually inspect the solution to ensure there are no visible particles.

o If the compound does not dissolve completely, gentle warming (e.g., in a 37°C water bath)
or brief sonication may be applied.[3] However, it is crucial to first verify if GB1490 is
temperature-sensitive.
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 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20
pL) in sterile microcentrifuge tubes.[3][5]

o Clearly label each aliquot with the compound name (GB1490), concentration (10 mM),
solvent (DMSO), and the date of preparation.

o Store the aliquots at -20°C or -80°C, protected from light.[3] When stored properly, the
stock solution should be stable for at least 6 months.[3]

Important Considerations:

e DMSO Concentration in Assays: The final concentration of DMSO in cell-based assays
should typically be kept below 0.1% to 0.5% (v/v) to avoid solvent-induced toxicity or off-
target effects.[3][6] Always include a vehicle control (DMSO at the same final concentration)
in your experiments.

e Aqueous Solubility: Small molecule inhibitors dissolved in DMSO may precipitate when
diluted into aqueous buffers.[4][6] To minimize this, make serial dilutions in DMSO first before
the final dilution into your aqueous experimental medium.[4]

o Safety Precautions: Always handle GB1490 and DMSO in a well-ventilated area, wearing
appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety
glasses.

Visualizations
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Experimental Workflow for GB1490 Stock Solution Preparation
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Caption: Workflow for preparing GB1490 stock solutions.
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Simplified Signaling Pathway of GB1490 Action
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Caption: Inhibition of Galectin-1 by GB1490.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Step-by-Step Guide for Preparing GB1490 Stock
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610044+#step-by-step-guide-for-preparing-gb1490-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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